Cas no 618382-83-5 (1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid structure
618382-83-5 structure
Product Name:1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:618382-83-5
MF:C14H9ClN2O2S
MW:304.751460790634
CID:955529
PubChem ID:2060456
Update Time:2025-04-19

1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-phenyl)-5-thiophen-2-yl-2h-pyrazole-3-carboxylic acid
    • 2-(3-chlorophenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid
    • 1-(3-Chlorophenyl)-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylic acid, 1-(3-chlorophenyl)-3-(2-thienyl)-
    • MFCD03976121
    • 618382-83-5
    • AKOS001047446
    • Z56904564
    • 1-(3-chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
    • CHEMBL1497985
    • REGID_for_CID_2060456
    • HMS1757F07
    • SMR000372075
    • MLS000774541
    • 1-(3-chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylicacid
    • HMS2740A20
    • DTXSID90366167
    • 1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
    • MDL: MFCD03976121
    • Inchi: 1S/C14H9ClN2O2S/c15-9-3-1-4-10(7-9)17-12(14(18)19)8-11(16-17)13-5-2-6-20-13/h1-8H,(H,18,19)
    • InChI Key: SZZHAVDDSRRPIB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C(C(=O)O)=CC(C2=CC=CS2)=N1

Computed Properties

  • Exact Mass: 304.00747
  • Monoisotopic Mass: 304.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 55.12

1-(3-Chlorophenyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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